Cas no 58906-38-0 ( )

  structure
  structure
Product Name: 
CAS No:58906-38-0
MF:C14H12N2O2
MW:240.257283210754
CID:949286
PubChem ID:347425
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • NSC406095
    • SCHEMBL21082715
    • NSC-406095
    • DTXSID30324246
    • Benzoylphenylharnstoffe
    • 58906-38-0
    • (4-benzoylphenyl)urea
    •  
    • Inchi: 1S/C14H12N2O2/c15-14(18)16-12-8-6-11(7-9-12)13(17)10-4-2-1-3-5-10/h1-9H,(H3,15,16,18)
    • InChI Key: YHDZEWCDUYQNNT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(N)=O

Computed Properties

  • Exact Mass: 240.08996
  • Monoisotopic Mass: 240.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • PSA: 72.19

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